ALVIMOPAN
ALVIMOPAN
Alvimopan is a synthetic trans-3,4-dimethyl-4-(3-hydroxyphenyl) piperidine with peripherally selective opioid mu receptor antagonist activity. Alvimopan is a selective and competitive antagonist at mu-opioid receptors, found in myenteric and submucosal neurons and the immune cells of the lamina propria in the human gut. Upon administration, this agent binds to mu-opioid receptors in the gut, thereby reversing opioid-related disturbances in gut motility. Alvimopan is approximately three to nine times more potent than naloxone.
Alvimopan, also known as entereg or adl 8-2698, belongs to the class of organic compounds known as hybrid peptides. Hybrid peptides are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond. Alvimopan is a drug which is used to accelerate the time to upper and lower gastrointestinal recovery following partial large or small bowel resection surgery with primary anastomosis. also investigated for use in the treatment of pain (acute or chronic). Alvimopan is considered to be a practically insoluble (in water) and relatively neutral molecule. Alvimopan has been detected in multiple biofluids, such as urine and blood. Within the cell, alvimopan is primarily located in the membrane (predicted from logP). In humans, alvimopan is involved in the alvimopan action pathway.
Alvimopan is a peptide.
Alvimopan, also known as entereg or adl 8-2698, belongs to the class of organic compounds known as hybrid peptides. Hybrid peptides are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond. Alvimopan is a drug which is used to accelerate the time to upper and lower gastrointestinal recovery following partial large or small bowel resection surgery with primary anastomosis. also investigated for use in the treatment of pain (acute or chronic). Alvimopan is considered to be a practically insoluble (in water) and relatively neutral molecule. Alvimopan has been detected in multiple biofluids, such as urine and blood. Within the cell, alvimopan is primarily located in the membrane (predicted from logP). In humans, alvimopan is involved in the alvimopan action pathway.
Alvimopan is a peptide.
Brand Name:
Vulcanchem
CAS No.:
145590-44-9
VCID:
VC0130648
InChI:
InChI=1S/C25H32N2O4/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30)/t18-,20-,25+/m0/s1
SMILES:
CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O
Molecular Formula:
C25H32N2O4
Molecular Weight:
424.5 g/mol
ALVIMOPAN
CAS No.: 145590-44-9
Main Products
VCID: VC0130648
Molecular Formula: C25H32N2O4
Molecular Weight: 424.5 g/mol
| CAS No. | 145590-44-9 |
|---|---|
| Product Name | ALVIMOPAN |
| Molecular Formula | C25H32N2O4 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C25H32N2O4/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30)/t18-,20-,25+/m0/s1 |
| Standard InChIKey | UPNUIXSCZBYVBB-JVFUWBCBSA-N |
| Isomeric SMILES | C[C@H]1CN(CC[C@@]1(C)C2=CC(=CC=C2)O)C[C@H](CC3=CC=CC=C3)C(=O)NCC(=O)O |
| SMILES | CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O |
| Canonical SMILES | CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)O |
| Physical Description | Solid |
| Description | Alvimopan is a synthetic trans-3,4-dimethyl-4-(3-hydroxyphenyl) piperidine with peripherally selective opioid mu receptor antagonist activity. Alvimopan is a selective and competitive antagonist at mu-opioid receptors, found in myenteric and submucosal neurons and the immune cells of the lamina propria in the human gut. Upon administration, this agent binds to mu-opioid receptors in the gut, thereby reversing opioid-related disturbances in gut motility. Alvimopan is approximately three to nine times more potent than naloxone. Alvimopan, also known as entereg or adl 8-2698, belongs to the class of organic compounds known as hybrid peptides. Hybrid peptides are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond. Alvimopan is a drug which is used to accelerate the time to upper and lower gastrointestinal recovery following partial large or small bowel resection surgery with primary anastomosis. also investigated for use in the treatment of pain (acute or chronic). Alvimopan is considered to be a practically insoluble (in water) and relatively neutral molecule. Alvimopan has been detected in multiple biofluids, such as urine and blood. Within the cell, alvimopan is primarily located in the membrane (predicted from logP). In humans, alvimopan is involved in the alvimopan action pathway. Alvimopan is a peptide. |
| Related CAS | 170098-38-1 (dihydrate) |
| Solubility | 0.1 mg/mL In water, 2.179 mg/L at 25 °C (est) 8.34e-03 g/L |
| Synonyms | ADL 8-2698 ADL8-2698 alvimopan alvimopan anhydrous anhydrous alvimopan Entereg LY 246736 LY-246736 LY246736 trans-3,4-dimethyl-4-(3-hydroxyphenyl) piperidine |
| Vapor Pressure | 4.15X10-17 mm Hg at 25 °C (est) |
| PubChem Compound | 5488548 |
| Last Modified | Nov 11 2021 |
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